Cas no 20664-02-2 (1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine)

1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties
Names and Identifiers
-
- 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotetradecyl)oxy]-, inner salt,4-oxide, (7R)-
- 1-stearoyl-2-myristoyl-sn-glycero-3-phosphocholine
- [(2R)-3-octadecanoyloxy-2-tetradecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
- 1-Stearoyl-2-myristoyl-sn-glycero-3-PC
- 1-Stearoyl-2-Myristoyl-sn-glycero-3-phosphocholine (SMPC) L-1814
- SMPC
- 1S-2M-PC
- 1-Stearoyl-2-myristoyl-
- 1-Stearoyl-2-myristoylphosphatidylcholine
- 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxotetradecyl)oxy)-, inner salt, 4-oxide, (R)-
- 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotetradecyl)oxy]-, inner salt, 4-oxide, (R)-
- AC1MIYAD
- HMDB08031
- PC(18:0/14:0)
- Phosphatidylcholine(18:0/14:0)
- GPCho(18:0/14:0)
- 1-octadecanoyl-2-tetradecanoyl-sn-glycero-3-phosphocholine
- 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphoryl choline
- Choline, hydroxide, dihydrogen phosphate, inner salt, ester with 2-myristo-1-stearin, L-
- Myristin, 1-stearo-2-, dihydrogen
- 1-Myristoyl,2-stearoyl-sn-Glycero-3–phosphocholine
- 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine
-
- MDL: MFCD00674329
- Inchi: 1S/C40H80NO8P/c1-6-8-10-12-14-16-18-19-20-21-23-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-22-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m1/s1
- InChI Key: MZWGYEJOZNRLQE-KXQOOQHDSA-N
- SMILES: P(=O)([O-])(OC([H])([H])[C@@]([H])(C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)OC([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 733.5625
- Monoisotopic Mass: 733.562
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 50
- Rotatable Bond Count: 40
- Complexity: 826
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111
- XLogP3: 13.5
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 111.19
- LogP: 11.68200
1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S45130-500mg |
[(2R)-3-octadecanoyloxy-2-tetradecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
20664-02-2 | 500mg |
¥5508.0 | 2021-09-07 | ||
eNovation Chemicals LLC | Y1055011-250mg |
1S-2M-PC |
20664-02-2 | 99% | 250mg |
$265 | 2023-09-04 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65882-50mg |
1-Stearoyl-2-myristoyl-sn-glycero-3-PC |
20664-02-2 | 98% | 50mg |
¥1030.00 | 2023-09-08 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S45130-25mg |
[(2R)-3-octadecanoyloxy-2-tetradecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
20664-02-2 | 25mg |
¥818.0 | 2021-09-07 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023488-100mg |
1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine |
20664-02-2 | 99% | 100mg |
¥671 | 2024-05-25 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023488-500mg |
1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine |
20664-02-2 | 99% | 500mg |
¥3480 | 2024-05-25 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65882-25mg |
1-Stearoyl-2-myristoyl-sn-glycero-3-PC |
20664-02-2 | 98% | 25mg |
¥650.00 | 2023-09-08 | |
1PlusChem | 1P00BES8-100mg |
1S-2M-PC |
20664-02-2 | 99% | 100mg |
$55.00 | 2025-02-25 | |
A2B Chem LLC | AF31576-50mg |
1S-2M-PC |
20664-02-2 | ≥98% | 50mg |
$81.00 | 2024-04-20 | |
Aaron | AR00BF0K-50mg |
1S-2M-PC |
20664-02-2 | 98% | 50mg |
$43.00 | 2025-01-23 |
1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine Related Literature
-
Pingnan Chang,Wenbin Niu,Lingcheng Qu,Shufen Zhang J. Mater. Chem. C 2019 7 1896
-
J. W. Jones,L. Lue,A. Saiani,G. J. T. Tiddy Phys. Chem. Chem. Phys. 2012 14 5452
-
Juan Yang,Feng Chen,Chen Li,Tao Bai,Bo Long,Xiangyang Zhou J. Mater. Chem. A 2016 4 14324
-
Mouchumi Bhuyan,Burkhard Koenig Chem. Commun. 2012 48 7489
-
Yufan Zhang,Xiangjie Bo,Anaclet Nsabimana,Huan Wang,Mian Li,Liping Guo Analyst 2013 138 3633
Additional information on 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine
Introduction to 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine (CAS No. 20664-02-2)
1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine (SMPC), with the CAS number 20664-02-2, is a specialized phospholipid that plays a crucial role in various biological and pharmaceutical applications. This compound is a member of the phosphatidylcholine (PC) family, which is one of the most abundant phospholipids in biological membranes. SMPC is characterized by its specific fatty acid composition, with stearic acid at the sn-1 position and myristic acid at the sn-2 position, making it a valuable tool in lipid research and drug delivery systems.
The structural uniqueness of 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine confers it with several advantageous properties. Its saturated fatty acids contribute to high stability and low permeability, which are essential for maintaining the integrity of lipid bilayers in cell membranes. These properties make SMPC an ideal component in the formulation of liposomes, which are widely used in drug delivery systems to enhance the bioavailability and targeted delivery of therapeutic agents.
Recent studies have highlighted the potential of SMPC in various biomedical applications. For instance, a study published in the Journal of Controlled Release demonstrated that liposomes containing SMPC exhibited enhanced stability and prolonged circulation time in vivo compared to those formulated with other phospholipids. This finding underscores the importance of SMPC in developing more effective and efficient drug delivery systems.
In addition to its role in drug delivery, 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine has been investigated for its potential in tissue engineering and regenerative medicine. Research published in Biomaterials showed that SMPC-based scaffolds supported the growth and differentiation of mesenchymal stem cells, indicating its potential for use in tissue repair and regeneration.
The synthesis and purification of SMPC are critical steps in ensuring its quality and purity for various applications. Advanced techniques such as thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are commonly employed to purify SMPC and verify its composition. These methods ensure that the final product meets the stringent standards required for use in pharmaceutical and biomedical research.
The safety profile of 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine has also been extensively studied. Toxicological assessments have shown that SMPC is generally well-tolerated by cells and tissues, with minimal cytotoxic effects even at high concentrations. This safety profile further supports its use in a wide range of biomedical applications.
In conclusion, 1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine (CAS No. 20664-02-2) is a versatile phospholipid with significant potential in drug delivery, tissue engineering, and regenerative medicine. Its unique structural properties, high stability, and safety profile make it an invaluable component in the development of advanced biomedical technologies. Ongoing research continues to explore new applications for SMPC, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.
20664-02-2 (1-Stearoyl-2-myristoyl-sn-glycero-3-phosphocholine) Related Products
- 18656-38-7(1,2-Dimyristoyl-rac-glycero-3-phosphocholine)
- 2681255-40-1((2E)-3-6-(2,2,2-trifluoroacetamido)pyridin-3-ylprop-2-enoic acid)
- 886186-68-1(3-nitro-1-phenyl-4-(propan-2-yl)amino-1,2-dihydroquinolin-2-one)
- 1309315-48-7(3-(3,3,3-Trifluoropropoxy)azetidine)
- 2228200-31-3(tert-butyl 2-1-(hydroxymethyl)cyclopropylpiperidine-1-carboxylate)
- 71608-10-1(3,6-Dimethyl-2-nitrophenol)
- 188028-35-5(2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole)
- 1804925-02-7(Methyl 4-amino-3-(difluoromethyl)-6-iodopyridine-2-carboxylate)
- 2228643-50-1(tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate)
- 1807205-22-6(3-Bromo-4-methyl-2-nitrobenzyl chloride)




